2-(2-((2-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)-N-(pyridin-4-ylmethyl)acetamide

• IUPAC Name: 2-[2-[(2-fluorophenyl)methylsulfanyl]-4-methyl-6-oxo-1H-pyrimidin-5-yl]-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C20H19FN4O2S/c1-13-16(10-18(26)23-11-14-6-8-22-9-7-14)19(27)25-20(24-13)28-12-15-4-2-3-5-17(15)21/h2-9H,10-12H2,1H3,(H,23,26)(H,24,25,27)
• InChI Key: MTXMHLBSFQQKAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)SCC2=CC=CC=C2F)CC(=O)NCC3=CC=NC=C3
• Molecular Formula: C20H19FN4O2S
• Molecular Weight: 398.5 g/mol

Description

2-(2-((2-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)-N-(pyridin-4-ylmethyl)acetamide is a useful research compound. Its molecular formula is C20H19FN4O2S and its molecular weight is 398.46. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A study conducted by Hammam et al. (2005) explores the anticancer properties of compounds related to 2-(2-((2-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)-N-(pyridin-4-ylmethyl)acetamide. Specifically, they investigated fluoro-substituted benzo[b]pyran and its derivatives, which demonstrated significant anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations. This suggests potential applications in developing new cancer therapies (Hammam et al., 2005).

Molecular Structure Analysis

Subasri et al. (2016) examined the crystal structures of similar compounds, providing insight into their molecular conformations. This kind of structural analysis is crucial for understanding how these compounds interact at the molecular level, which is essential for drug design and development (Subasri et al., 2016).

Synthesis of Thieno[2,3-d]pyrimidines

Gangjee et al. (2004) focused on the synthesis of thieno[2,3-d]pyrimidines, a class to which the compound belongs. They explored these compounds as potential thymidylate synthase inhibitors and antitumor agents, highlighting the compound's relevance in cancer research (Gangjee et al., 2004).

Antimicrobial Applications

Hossan et al. (2012) synthesized a series of compounds including pyrimidinones and oxazinones, starting from materials similar to the compound , and tested them as antimicrobial agents. This demonstrates the potential use of such compounds in developing new antibacterial and antifungal medications (Hossan et al., 2012).

Antiallergic Properties

Research by Menciu et al. (1999) on N-(pyridin-4-yl)-(indol-3-yl)acetamides, which are structurally related to the compound of interest, revealed significant antiallergic properties. This suggests potential applications in developing treatments for allergic reactions and related conditions (Menciu et al., 1999).